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Compound of Interest

Compound Name: C5-Conh-C2-N-CH3

Cat. No.: B15542061

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of

N-ethyl-N-methylpentanamide. The document summarizes its core computed data, outlines

detailed experimental protocols for its synthesis and characterization, and presents a logical

workflow for its preparation and analysis.

Core Chemical Properties
N-ethyl-N-methylpentanamide is a tertiary amide with the molecular formula C8H17NO.[1]

While extensive experimental data is not readily available in public databases, a significant

amount of information has been computationally generated, providing valuable insights into its

molecular characteristics.

Summary of Physicochemical Data
The following table summarizes the key computed physicochemical properties of N-ethyl-N-

methylpentanamide. These values are derived from computational models and provide

estimations of the compound's characteristics.[1]
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Property Value Source

Molecular Formula C8H17NO PubChem[1]

Molecular Weight 143.23 g/mol PubChem[1]

IUPAC Name N-ethyl-N-methylpentanamide PubChem[1]

SMILES CCCCC(=O)N(C)CC PubChem[1]

InChI
InChI=1S/C8H17NO/c1-4-6-7-

8(10)9(3)5-2/h4-7H2,1-3H3
PubChem[1]

InChIKey
GXQHMTIDBMCUOS-

UHFFFAOYSA-N
PubChem[1]

XLogP3 1.5 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Exact Mass 143.131014166 Da PubChem[1]

Monoisotopic Mass 143.131014166 Da PubChem[1]

Topological Polar Surface Area 20.3 Å² PubChem[1]

Heavy Atom Count 10 PubChem[1]

Experimental Protocols
While specific experimental protocols for N-ethyl-N-methylpentanamide are not widely

published, standard synthetic and analytical methodologies for tertiary amides are well-

established. The following protocols are adapted from established procedures for analogous

compounds and provide a robust framework for the synthesis and characterization of the title

compound.

Synthesis of N-ethyl-N-methylpentanamide
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A common and effective method for the synthesis of N-ethyl-N-methylpentanamide is the

acylation of N-ethylmethylamine with pentanoyl chloride.

Materials and Reagents:

Pentanoyl chloride

N-ethylmethylamine

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Triethylamine (Et3N) or another non-nucleophilic base

Saturated aqueous sodium bicarbonate (NaHCO3) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Procedure:

In a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere

(e.g., nitrogen or argon), dissolve N-ethylmethylamine (1.0 equivalent) and triethylamine (1.1

equivalents) in anhydrous dichloromethane.

Cool the stirred solution to 0 °C using an ice bath.

In a separate dropping funnel, prepare a solution of pentanoyl chloride (1.0 equivalent) in

anhydrous dichloromethane.
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Add the pentanoyl chloride solution dropwise to the cooled amine solution over a period of

15-30 minutes. A white precipitate of triethylammonium chloride will form.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours, or until reaction completion is confirmed by Thin Layer

Chromatography (TLC).

Quench the reaction by the slow addition of water.

Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated

aqueous NaHCO3, and brine.

Dry the organic layer over anhydrous MgSO4 or Na2SO4, filter, and concentrate the solvent

using a rotary evaporator to yield the crude N-ethyl-N-methylpentanamide.

The crude product can be further purified by vacuum distillation or column chromatography

on silica gel.

Characterization of N-ethyl-N-methylpentanamide
The identity and purity of the synthesized product should be confirmed using a combination of

spectroscopic techniques.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve a small amount of the purified product in a deuterated solvent

(e.g., chloroform-d, CDCl3) in an NMR tube.

Instrumentation: Acquire 1H and 13C NMR spectra on a standard NMR spectrometer (e.g.,

400 MHz).

Expected 1H NMR Data: The spectrum is expected to show characteristic signals for the N-

ethyl group (a quartet for the methylene protons and a triplet for the methyl protons), the N-

methyl group (a singlet), and the pentanoyl group (a triplet for the alpha-methylene protons,

and multiplets for the other methylene protons and a triplet for the terminal methyl group).

Expected 13C NMR Data: The spectrum will display distinct peaks corresponding to the

carbonyl carbon, and the carbons of the ethyl, methyl, and pentanoyl groups.
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2. Infrared (IR) Spectroscopy

Sample Preparation: A thin film of the neat liquid sample can be prepared between two salt

plates (e.g., NaCl or KBr).

Instrumentation: Record the IR spectrum using a Fourier-transform infrared (FTIR)

spectrometer.

Expected Data: The IR spectrum should exhibit a strong absorption band around 1640-1680

cm-1 corresponding to the C=O stretching vibration of the tertiary amide.

3. Mass Spectrometry (MS)

Sample Preparation: Introduce a dilute solution of the sample into the mass spectrometer.

Instrumentation: Analyze the sample using a mass spectrometer, for example, with electron

ionization (EI) or electrospray ionization (ESI).

Expected Data: The mass spectrum will show the molecular ion peak [M]+ corresponding to

the molecular weight of N-ethyl-N-methylpentanamide (m/z = 143.23). Characteristic

fragmentation patterns will also be observed.

Visualized Workflows
The following diagrams illustrate the logical workflow for the synthesis and characterization of

N-ethyl-N-methylpentanamide.

Pentanoyl Chloride &
 N-ethylmethylamine

Acylation Reaction
(DCM, Et3N, 0°C to RT)

Aqueous Workup
(HCl, NaHCO3, Brine)

Purification
(Distillation or Chromatography) N-ethyl-N-methylpentanamide

Click to download full resolution via product page

Caption: Synthetic workflow for N-ethyl-N-methylpentanamide.
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Caption: Analytical workflow for structural confirmation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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